Cas no 1862960-37-9 ((3-Amino-2,2-difluoropropyl)(butyl)methylamine)

• Product Name: (3-Amino-2,2-difluoropropyl)(butyl)methylamine
• CAS No: 1862960-37-9
• MF: C₈H₁₈F₂N₂
• MW: 180.238729000092
• CID: 6082012
• PubChem ID: 165874643
• Update Time: 2025-05-20

(3-Amino-2,2-difluoropropyl)(butyl)methylamine Chemical and Physical Properties

Names and Identifiers

• EN300-790019
• (3-amino-2,2-difluoropropyl)(butyl)methylamine
• 1862960-37-9
• (3-Amino-2,2-difluoropropyl)(butyl)methylamine

• Inchi： 1S/C8H18F2N2/c1-3-4-5-12(2)7-8(9,10)6-11/h3-7,11H2,1-2H3
• InChI Key： ZVJOYCYCWIJSLD-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)CCCC)F

Computed Properties

• Exact Mass: 180.14380491g/mol
• Monoisotopic Mass: 180.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Additional information on (3-Amino-2,2-difluoropropyl)(butyl)methylamine

Introduction to (3-Amino-2,2-difluoropropyl)(butyl)methylamine and Its Applications in Modern Chemical Research

(3-Amino-2,2-difluoropropyl(butyl)methylamine) is a specialized organic compound with the CAS number 1862960-37-9, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel biochemical agents and synthetic methodologies.

The molecular structure of (3-Amino-2,2-difluoropropyl(butyl)methylamine) consists of a fluorinated propyl group attached to an amino-substituted butyl chain, which contributes to its distinct chemical properties. The presence of fluorine atoms enhances the compound's stability and reactivity, making it an attractive candidate for various synthetic applications. This feature is particularly relevant in the context of drug design, where fluorine incorporation often improves metabolic stability and binding affinity.

In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of bioactive molecules, including pharmacophores that exhibit significant therapeutic effects. The amino group in the molecule allows for further functionalization, enabling the creation of complex derivatives with tailored properties.

One of the most compelling aspects of (3-Amino-2,2-difluoropropyl(butyl)methylamine) is its role in the development of novel catalysts and ligands for transition metal-catalyzed reactions. The fluorinated side chain facilitates efficient coordination with metal centers, enhancing reaction rates and yields. This has opened up new avenues for synthetic chemists to develop more efficient and sustainable methodologies for constructing complex organic molecules.

The compound's significance extends beyond synthetic applications; it has also been investigated for its potential biological activities. Preliminary studies suggest that derivatives of (3-Amino-2,2-difluoropropyl(butyl)methylamine) may exhibit properties relevant to neurological and anti-inflammatory therapies. These findings underscore the importance of fluorinated amines in drug discovery and highlight the need for further exploration of their pharmacological potential.

The synthesis of (3-Amino-2,2-difluoropropyl(butyl)methylamine) presents unique challenges due to its complex structure. However, advancements in synthetic chemistry have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have streamlined the process, allowing researchers to produce high-purity samples efficiently.

In conclusion, (3-Amino-2,2-difluoropropyl(butyl)methylamine) is a versatile compound with far-reaching implications in chemical research. Its unique structural features make it an invaluable tool for developing new synthetic strategies and exploring novel therapeutic agents. As research continues to evolve, it is likely that this compound will play an even greater role in advancing our understanding of organic chemistry and its applications in medicine.